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Compound of Interest |

Compound Name: 2-Cyclopentyl-2-propanol
CAS No.: 1462-06-2
Cat. No.: B072893

Get Quote
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An In-depth Technical Guide on the Physical Properties of 2-Cyclopentyl-2-propanol

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Cyclopentyl-2-propanol, tailored for researchers, scientists, and professionals
in drug development. The document summarizes key quantitative data, outlines detailed
experimental protocols for property determination, and visualizes relevant chemical processes
and workflows.

Core Physical and Chemical Properties

2-Cyclopentyl-2-propanol is a tertiary alcohol with a molecular formula of CsH160.[1] Its
structure consists of a cyclopentyl ring and a hydroxyl-bearing tertiary carbon atom, which also
holds two methyl groups.[1] This structure dictates its physical characteristics and chemical
reactivity. At room temperature, it exists as a liquid.[1]

Quantitative Data Summary

The known physical properties of 2-Cyclopentyl-2-propanol are summarized in the table
below. The data has been compiled from various chemical databases and critically evaluated
sources.
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Property Value Conditions /| Notes  Source(s)

Molecular Formula CsH160 [1112113114]

Also reported as
Molecular Weight 128.22 g/mol 128.215 g/mol and [11[2][5][6]
128.21 g/mol .

) A unique identifier for
CAS Registry Number  1462-06-2 [1][2]
the compound.

Physical State Liquid At room temperature. [1]
. At standard
Density 0.9128 g/cm? - [1107]
conditions.
N ) At reduced pressure
Boiling Point 77-78 °C [11[7]

of 13 Torr.

) Calculated value,
Predicted pKa 15.40 £ 0.29 o ) o [1][6]
indicative of its acidity.

Alcohols with small
hydrocarbon parts are

Solubility Miscible with water generally miscible with  [8][9]
water due to hydrogen

bonding.

The National Institute of Standards and Technology (NIST) provides extensive, critically
evaluated thermophysical property data for 2-Cyclopentyl-2-propanol over a range of
temperatures and pressures, including liquid and gas densities, viscosity, and thermal
conductivity.[5]

Synthesis and Characterization Workflows

Understanding the synthesis and characterization of 2-Cyclopentyl-2-propanol is crucial for
its application in research and development.

Synthesis of 2-Cyclopentyl-2-propanol
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A common method for synthesizing tertiary alcohols like 2-Cyclopentyl-2-propanol is through
the reaction of a Grignard reagent with a ketone.[10][11] In this case, cyclopentylmagnesium
bromide is reacted with acetone. The workflow involves the initial formation of the Grignard

reagent from chlorocyclopentane, followed by the reaction with acetone and subsequent acidic
workup to yield the final product.[10][11]

Synthesis of 2-Cyclopentyl-2-propanol

Step 1: Grignard Reagent Formation

Chlorocyclopentane Magnesium (Mg) Dry Ether (Solvent)

\ \ Step 2: Reaction with Ketone
Cyclopentylmagnesmm Bromide
(Grignard Reagent) Acetone
Step 3: Acidic Workup
I Y
Alkoxide Intermediate H30+ (e.g., ag. HCI)

~~a v
2-Cyclopentyl-2-propanol
(Final Product)

Click to download full resolution via product page

A flowchart illustrating the Grignard synthesis of 2-Cyclopentyl-2-propanol.

General Characterization Workflow

The identity and purity of synthesized 2-Cyclopentyl-2-propanol are confirmed through a

combination of physical property measurements and spectroscopic analysis. Chemical tests
can further classify it as a tertiary alcohol.
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Characterization Workflow for 2-Cyclopentyl-2-propanol

Synthesized Sample
(2-Cyclopentyl-2-propanol)
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A general workflow for the characterization of 2-Cyclopentyl-2-propanol.

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical
properties of 2-Cyclopentyl-2-propanol.

Determination of Boiling Point (Reduced Pressure)

Given that many organic compounds decompose at their atmospheric boiling points, distillation
under reduced pressure is a common method for purification and boiling point determination.

o Apparatus: A short-path distillation apparatus equipped with a vacuum pump, a manometer
to measure pressure, a heating mantle, a distillation flask, a condenser, a receiving flask,
and a thermometer.

e Procedure:

o Place a sample of 2-Cyclopentyl-2-propanol and a boiling chip into the distillation flask.
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o Assemble the apparatus, ensuring all joints are properly sealed. The thermometer bulb
should be positioned just below the side arm leading to the condenser.

o Slowly evacuate the system using the vacuum pump to the desired pressure (e.g., 13 Torr)
as measured by the manometer.

o Begin heating the distillation flask gently.

o Record the temperature at which the liquid is consistently condensing and dripping into the
receiving flask. This temperature is the boiling point at the recorded pressure.

Determination of Density

The density of a liquid can be accurately determined using a pycnometer or by simply
measuring the mass of a known volume.

» Apparatus: A pycnometer (specific gravity bottle) of a known volume, an analytical balance,
and a constant temperature water bath.

e Procedure:

o

Clean and dry the pycnometer and determine its mass.

o Fill the pycnometer with the sample liquid, ensuring no air bubbles are present, and place
it in a constant temperature water bath until it reaches thermal equilibrium.

o Adjust the volume of the liquid to the pycnometer's calibration mark.
o Remove the pycnometer from the bath, wipe it dry, and measure its mass.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.

Chemical Reactivity and Classification

As a tertiary alcohol, 2-Cyclopentyl-2-propanol exhibits characteristic reactivity that
distinguishes it from primary and secondary alcohols.[1] Specifically, it is resistant to oxidation

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b072893/docs?utm_src=pdf-body#2-cyclopentyl-2-propanol-physical-properties
https://www.vulcanchem.com/product/vc20948541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

under mild conditions because the carbon atom bearing the hydroxyl group does not have a
hydrogen atom attached.[1]

Structure-Reactivity of a Tertiary Alcohol

2-Cyclopentyl-2-propanol Structure
(Tertiary Alcohol)

Key Structural Feature:
No a-Hydrogen on the
Carbinol Carbon

esults in

Chemical Consequence:
Resistant to Oxidation
by reagents like CrOs

s confirmed by

Observational Result:

Negative Chromic Acid Test
(Solution remains orange)

Click to download full resolution via product page

Relationship between structure and oxidative stability of 2-Cyclopentyl-2-propanol.

¢ Lucas Test: This test distinguishes between primary, secondary, and tertiary alcohols based
on their reaction rate with a solution of zinc chloride in concentrated HCI (Lucas reagent).[12]
[13]
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o Protocol: Add a few drops of 2-Cyclopentyl-2-propanol to the Lucas reagent in a test
tube and shake.

o Expected Result: Tertiary alcohols react almost instantaneously to form an insoluble alkyl
chloride, resulting in the immediate appearance of a cloudy mixture or a separate layer.
[12]

o Chromic Acid (Jones) Test: This test is used to detect the presence of primary or secondary
alcohols, which are oxidized by chromic acid.[12][13]

o Protocol: Dissolve a small amount of 2-Cyclopentyl-2-propanol in acetone and add a few
drops of the Jones reagent (a solution of chromium trioxide in sulfuric acid).

o Expected Result: As a tertiary alcohol, 2-Cyclopentyl-2-propanol will not be oxidized.
Therefore, no reaction will be observed, and the solution will retain the orange color of the
Cré* reagent.[12][13] A positive test for a primary or secondary alcohol would be indicated
by a color change to blue-green (due to the formation of Cr3+).[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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